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Compound of Interest

Compound Name: Cyclopropanecarboximidamide

CAS No.: 54070-74-5

Cat. No.: B1267694

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of

Cyclopropanecarboximidamide

Introduction
Cyclopropanecarboximidamide, a molecule featuring a strained three-membered carbocyclic

ring attached to an imidamide functional group, represents a valuable scaffold in medicinal

chemistry and drug discovery. The rigid conformation and unique electronic properties imparted

by the cyclopropyl ring can enhance metabolic stability, improve binding affinity, and modulate

pharmacokinetic profiles. This guide offers a comprehensive analysis of the core

physicochemical properties of Cyclopropanecarboximidamide, providing researchers,

scientists, and drug development professionals with the technical data and field-proven insights

necessary for its effective application.

A critical distinction must be made at the outset. While the parent compound,

Cyclopropanecarboximidamide, is the primary subject, much of the available experimental

data pertains to its more common and stable form, Cyclopropanecarboximidamide
hydrochloride (CAS 57297-29-7).[1][2][3] This guide will address both species, clearly
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differentiating between experimental data for the salt and computed or inferred properties for

the free base. Understanding these properties is paramount as they directly influence a

compound's behavior from initial synthesis and purification to its ultimate biological activity and

formulation.

Molecular Identity and Structure
The foundational step in characterizing any chemical entity is to establish its precise molecular

structure and associated identifiers. The imidamide functional group, characterized by a

C(=N)N moiety, is a key feature influencing the molecule's reactivity and physical properties.

The structures for the free base and its hydrochloride salt are presented below:

Cyclopropanecarboximidamide (Free Base): The neutral molecule.

Cyclopropanecarboximidamide Hydrochloride: The salt form, where the imidamide group

is protonated and associated with a chloride counter-ion.

A summary of key identifiers for both forms is provided in the table below.

Property
Cyclopropanecarboximida
mide (Free Base)

Cyclopropanecarboximida
mide Hydrochloride

IUPAC Name cyclopropanecarboximidamide
cyclopropanecarboximidamide;

hydrochloride[2]

CAS Number Not readily available 57297-29-7[1][2][3]

Molecular Formula C₄H₈N₂ C₄H₉ClN₂[1][2]

Molecular Weight 84.12 g/mol (Computed) 120.58 g/mol [1][2]

Canonical SMILES C1CC1C(=N)N C1CC1C(=N)N.Cl[2]

InChI Key
AIMMVWOEOZMVMS-

UHFFFAOYSA-N

JRYOZJIRAVZGMV-

UHFFFAOYSA-N[2][3]

PubChem CID 431751[2] 2781916[2]
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Acid-Base Properties and Ionization (pKa)
Field Insight: The pKa is arguably one of the most critical physicochemical parameters for any

drug candidate. It governs the extent of ionization at a given pH, which in turn dictates aqueous

solubility, membrane permeability, and receptor-binding interactions. For a basic compound like

Cyclopropanecarboximidamide, the pKa value indicates the pH at which 50% of the

molecules are in their protonated (charged) form and 50% are in their neutral (free base) form.

The imidamide functional group is strongly basic due to the delocalization of the positive

charge across the two nitrogen atoms upon protonation, forming a resonance-stabilized cation.

This is structurally analogous to the guanidinium ion, one of the strongest organic bases. While

a specific experimental pKa for Cyclopropanecarboximidamide is not readily available in the

searched literature, it is expected to be high, likely in the range of 10-12, similar to other simple

amidines. This high basicity ensures that the compound will be predominantly protonated and

positively charged at physiological pH (~7.4).

Protonation Equilibrium

Cyclopropanecarboximidamide
(Free Base, Neutral)
C₃H₅-C(=NH)NH₂

Cyclopropanecarboximidamidium Ion
(Conjugate Acid, Charged)

[C₃H₅-C(NH₂)₂]⁺

+ H⁺ - H⁺

Click to download full resolution via product page

Caption: Protonation equilibrium of Cyclopropanecarboximidamide.

Experimental Protocol: Potentiometric Titration for pKa
Determination
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This method provides a reliable, self-validating system for measuring pKa.

Preparation: Accurately weigh a sample of Cyclopropanecarboximidamide hydrochloride

and dissolve it in a known volume of deionized water or a suitable co-solvent system if

solubility is limited.

Titration Setup: Place the solution in a thermostatted vessel and use a calibrated pH

electrode to monitor the pH.

Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M

NaOH), adding the titrant in small, precise increments.

Data Acquisition: Record the pH of the solution after each addition of titrant.

Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH

at the half-equivalence point on the resulting titration curve. Specialized software is used to

calculate the pKa by fitting the data to the Henderson-Hasselbalch equation.

Lipophilicity (LogP & LogD)
Field Insight: Lipophilicity, the "greasiness" of a molecule, is a key determinant of its ADME

(Absorption, Distribution, Metabolism, and Excretion) properties. It is typically expressed as the

logarithm of the partition coefficient (LogP) between octanol and water. For an ionizable

compound like Cyclopropanecarboximidamide, the distribution coefficient (LogD) is more

relevant, as it accounts for the partition of both the neutral and ionized forms at a specific pH.

LogP: Refers to the partition of the neutral (free base) form.

LogD at pH 7.4: A more physiologically relevant parameter, which will be significantly lower

than the LogP due to the compound's high degree of ionization (protonation) in the aqueous

phase at this pH.

While experimental values are not available from the search results, computational models

predict a XLogP3 value of -0.4 for the related compound, cyclopropanecarboxamide.[4] The

imidamide is expected to be more polar than the amide, suggesting the LogP of the

Cyclopropanecarboximidamide free base is likely also low (less than 1).
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Caption: Workflow for Shake-Flask LogP Determination.

Solubility
Field Insight: Adequate aqueous solubility is a prerequisite for systemic drug delivery. Poor

solubility can lead to low bioavailability and challenging formulation development. As an

ionizable base, the solubility of Cyclopropanecarboximidamide is highly pH-dependent.

The hydrochloride salt is reported to be soluble in water.[5][6] This is expected, as the salt form

is ionic and readily solvated by polar water molecules. The free base form would be

significantly less soluble in aqueous media. The hygroscopic nature of the hydrochloride salt

further indicates its affinity for water.[5][6]

Experimental Protocol: Thermodynamic Solubility
Determination

Sample Preparation: Add an excess amount of the solid compound (e.g.,

Cyclopropanecarboximidamide HCl) to a vial containing a buffer of known pH (e.g.,

phosphate-buffered saline at pH 7.4).

Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) for a

sufficient period (typically 24-48 hours) to ensure equilibrium is reached between the solid

and dissolved states.

Separation: Separate the undissolved solid from the solution by centrifugation and/or

filtration.

Quantification: Accurately dilute the resulting saturated supernatant and determine the

concentration of the dissolved compound using a validated analytical method, such as

HPLC-UV.[7][8]

Physical and Spectroscopic Characterization
A combination of physical measurements and spectroscopic analysis provides a definitive

fingerprint for the compound, ensuring identity, purity, and structural integrity.

Physical Properties
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These bulk properties are crucial for handling, storage, and formulation.

Property
Value (for
Cyclopropanecarboximida
mide HCl)

Significance

Appearance
White to almost white or light

yellow crystalline powder[3][6]
Basic quality control check.

Melting Point 122.0 - 131.0 °C[3]
Indicator of purity and crystal

lattice energy.

Hygroscopicity Reported as hygroscopic[5][6]

Critical for handling and

storage; requires controlled

low-humidity environment.

Spectroscopic Profile
Spectroscopic data provides an unambiguous confirmation of the molecular structure.[9][10]

[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would show characteristic signals for the cyclopropyl protons (typically complex

multiplets in the upfield region, ~0.5-1.5 ppm) and broad, exchangeable signals for the N-

H protons.

¹³C NMR: Would reveal signals for the cyclopropyl carbons and a distinct downfield signal

for the C=N carbon of the imidamide group.

Infrared (IR) Spectroscopy: Expected to show strong absorption bands corresponding to N-H

stretching vibrations (typically broad, in the 3200-3400 cm⁻¹ region) and a C=N stretching

vibration (~1640-1680 cm⁻¹).

Mass Spectrometry (MS): In Electron Ionization (EI) mode, the mass spectrum would show

the molecular ion peak corresponding to the mass of the free base (m/z ~84). Electrospray

Ionization (ESI) in positive mode would show the protonated molecule [M+H]⁺ at m/z ~85.
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Raman Spectroscopy: Data for the hydrochloride salt is available, providing complementary

vibrational information to IR spectroscopy.[2]

Stability Assessment
Field Insight: Ensuring a molecule's stability is a non-negotiable aspect of drug development,

directly impacting shelf-life, safety, and efficacy. Stability studies are performed under controlled

conditions as mandated by ICH guidelines.[12][13]

The primary stability concerns for Cyclopropanecarboximidamide are:

Hygroscopicity: The hydrochloride salt readily absorbs moisture from the air, which can lead

to physical changes (e.g., deliquescence) and potentially initiate chemical degradation.[5][6]

Storage in a desiccated, inert atmosphere is crucial.[6]

Hydrolysis: The imidamide functional group is susceptible to hydrolysis, which would cleave

the C=N bond to yield cyclopropanecarboxamide (CAS 6228-73-5).[4][14][15] This

degradation is typically catalyzed by acid or base and is temperature-dependent.

Protocol Outline: ICH-Compliant Stability Study
A robust stability program is a self-validating system for determining shelf-life.

Batch Selection: Use at least three batches of the drug substance packaged in the proposed

storage container.

Storage Conditions:

Long-Term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

Testing Intervals:

Long-Term: 0, 3, 6, 9, 12, 18, 24 months, and annually thereafter.

Accelerated: 0, 3, and 6 months.
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Analytical Methods: At each time point, test the samples for key attributes using validated,

stability-indicating methods (e.g., HPLC for purity and degradation products, Karl Fischer

titration for water content, and appearance checks).

Stability Testing Workflow

Storage Conditions

API Batches (n≥3)
in Final Packaging

Time Zero Analysis
(Purity, Water, Appearance)

Long-Term
(e.g., 25°C/60%RH)

Accelerated
(e.g., 40°C/75%RH)

Periodic Analysis
(Stability-Indicating Methods)

Data Evaluation
(Shelf-Life Determination)

Click to download full resolution via product page

Caption: Workflow for an ICH-compliant stability study.

Conclusion
Cyclopropanecarboximidamide is a foundational building block whose utility is defined by its

physicochemical properties. It is a highly basic, polar molecule that is predominantly handled

as its water-soluble hydrochloride salt. Key considerations for researchers include its high pKa,

ensuring ionization at physiological pH, and the hygroscopic nature of its salt form, which

necessitates careful handling and storage. The potential for hydrolysis of the imidamide group

is the primary chemical stability concern. A thorough understanding and experimental

characterization of the properties outlined in this guide are essential for leveraging this valuable

chemical scaffold in research and development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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